Cas no 2229511-17-3 (4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229511-17-3
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 6012584
• PubChem ID: 165966249
• Update Time: 2025-06-13

4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid
• EN300-1945365
• 2229511-17-3

• Inchi： 1S/C10H12F2N2O2/c11-10(12)3-1-9(2-4-10,8(15)16)7-5-13-6-14-7/h5-6H,1-4H2,(H,13,14)(H,15,16)
• InChI Key： XNWGJSVXHCLIJM-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2=CN=CN2)CC1)F

Computed Properties

• Exact Mass: 230.08668395g/mol
• Monoisotopic Mass: 230.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66Ų

Additional information on 4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 4,4-Difluoro-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid (CAS No. 2229511-17-3)

4,4-Difluoro-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid (CAS No. 2229511-17-3) is a fluorinated cyclohexane derivative with a unique structural framework combining an imidazole ring and a carboxylic acid functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of difluoro substitutions enhances its metabolic stability and lipophilicity, making it a valuable candidate for drug discovery programs targeting enzyme modulation and receptor interactions.

In recent years, the demand for fluorinated heterocycles like 4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid has surged, driven by their applications in small-molecule therapeutics and precision agriculture. Researchers frequently explore its role in designing kinase inhibitors and GPCR ligands, addressing trending topics such as cancer immunotherapy and neurodegenerative disease interventions. Its CAS No. 2229511-17-3 is often cited in patent literature, reflecting its industrial relevance.

The synthesis of 4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid typically involves multi-step organic transformations, including cyclohexane fluorination and imidazole coupling reactions. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. These methodologies align with current industry standards for high-throughput screening (HTS) and fragment-based drug design.

From an SEO perspective, queries related to "fluorinated cyclohexane derivatives" or "imidazole-carboxylic acid hybrids" often lead to discussions about this compound. Its CAS No. 2229511-17-3 is a critical identifier for procurement and regulatory compliance, frequently searched by chemists and procurement specialists. Additionally, its potential in green chemistry applications—such as catalytic reductions—resonates with sustainability-focused research trends.

Ongoing studies investigate the solubility and bioavailability profiles of 4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid, addressing common challenges in formulation development. Computational modeling, including molecular docking simulations, further elucidates its interactions with biological targets. These insights are pivotal for optimizing its use in lead compound optimization pipelines.

In summary, 4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid (CAS No. 2229511-17-3) represents a versatile scaffold in modern chemistry, bridging academic innovation and industrial applications. Its relevance to drug discovery and material science ensures continued interest, supported by rigorous scientific validation and evolving regulatory frameworks.